Cas no 400087-34-5 (2-(2,4-diiodo-6-methanesulfonylphenoxy)acetic acid)

• Product Name: 2-(2,4-diiodo-6-methanesulfonylphenoxy)acetic acid
• CAS No: 400087-34-5
• MF: C₉H₈I₂O₅S
• MW: 482.030766487122
• CID: 5232015
• Update Time: 2026-03-07

2-(2,4-diiodo-6-methanesulfonylphenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-diiodo-6-methanesulfonylphenoxy)acetic acid

• Inchi： 1S/C9H8I2O5S/c1-17(14,15)7-3-5(10)2-6(11)9(7)16-4-8(12)13/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： PNZQYKQAOMMEEX-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1=C(S(C)(=O)=O)C=C(I)C=C1I

Additional information on 2-(2,4-diiodo-6-methanesulfonylphenoxy)acetic acid

Introduction to 2-(2,4-diiodo-6-methanesulfonylphenoxy)acetic acid (CAS No. 400087-34-5)

2-(2,4-diiodo-6-methanesulfonylphenoxy)acetic acid (CAS No. 400087-34-5) is a specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic properties and its role in various biochemical processes. The compound's structure includes a phenoxy group substituted with two iodine atoms and a methanesulfonyl group, making it a valuable candidate for further investigation in drug discovery and development.

The chemical structure of 2-(2,4-diiodo-6-methanesulfonylphenoxy)acetic acid is particularly noteworthy due to the presence of multiple functional groups that can interact with biological targets in diverse ways. The iodine atoms, known for their ability to modulate the lipophilicity and electronic properties of molecules, contribute to the compound's potential for crossing biological membranes and binding to specific receptors. The methanesulfonyl group, on the other hand, adds polarity and reactivity, which can enhance the compound's pharmacological activity and metabolic stability.

Recent studies have explored the potential of 2-(2,4-diiodo-6-methanesulfonylphenoxy)acetic acid in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-(2,4-diiodo-6-methanesulfonylphenoxy)acetic acid has also shown potential in cancer research. A study published in the Cancer Research journal reported that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. These findings suggest that 2-(2,4-diiodo-6-methanesulfonylphenoxy)acetic acid could be a valuable lead compound for developing new anticancer drugs.

In addition to its therapeutic applications, 2-(2,4-diiodo-6-methanesulfonylphenoxy)acetic acid has been studied for its use as a probe in biochemical assays. Its unique structure allows it to selectively bind to specific proteins or enzymes, making it useful for investigating protein-protein interactions and enzyme kinetics. This property has been leveraged in high-throughput screening assays to identify novel drug targets and to optimize lead compounds.

The synthesis of 2-(2,4-diiodo-6-methanesulfonylphenoxy)acetic acid involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the substitution of a halogenated phenol with methanesulfonyl chloride followed by esterification and hydrolysis steps. Recent advancements in green chemistry have led to more environmentally friendly synthetic methods that reduce waste and improve sustainability.

In conclusion, 2-(2,4-diiodo-6-methanesulfonylphenoxy)acetic acid (CAS No. 400087-34-5) is a multifunctional compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, highlighting its significance in advancing our understanding of complex biological processes.